Cas no 1355197-11-3 (1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one)

• Product Name: 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one
• CAS No: 1355197-11-3
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5208491
• Update Time: 2025-10-21

1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one

• Inchi： 1S/C13H19N3O/c1-3-12(17)11-4-5-13(14-10-11)16-8-6-15(2)7-9-16/h4-5,10H,3,6-9H2,1-2H3
• InChI Key： YBEVCPXJTVZVDI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2CCN(C)CC2)N=C1)(=O)CC

Additional information on 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one

Compound CAS No. 1355197-11-3: 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one

The compound with CAS number 1355197-11-3, commonly referred to as 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a piperazine moiety and a ketone group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of specific biological targets, such as protein kinases and other enzymes involved in cellular signaling pathways. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biomolecules, making it a valuable component in drug design. Similarly, the pyridine ring contributes to the compound's aromaticity and stability, enhancing its pharmacokinetic properties.

The synthesis of 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological assays. The use of advanced chromatographic techniques has further facilitated the isolation and characterization of this compound.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a candidate for anti-cancer drug development.

The structural versatility of this compound also allows for further modification to enhance its bioavailability and efficacy. For example, substituting the methyl group on the piperazine ring with other functional groups could lead to derivatives with improved pharmacokinetic profiles. Additionally, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets, providing insights into its mechanism of action.

In conclusion, CAS No. 1355197-11-3, or 1-[6-(4-Methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one, represents a significant advancement in synthetic organic chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in drug discovery and development. Continued research into its properties and applications will undoubtedly contribute to the advancement of medicinal chemistry and therapeutic interventions.